N-[(3-ethoxy-4-methoxyphenyl)methyl]pentan-3-amine

• IUPAC Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]pentan-3-amine
• InChI: InChI=1S/C15H25NO2/c1-5-13(6-2)16-11-12-8-9-14(17-4)15(10-12)18-7-3/h8-10,13,16H,5-7,11H2,1-4H3
• InChI Key: JOGMLUQRNFKIHV-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCC1=CC(=C(C=C1)OC)OCC
• Molecular Formula: C15H25NO2
• DSSTOX Substance ID: DTXSID30357918
• Molecular Weight: 251.36 g/mol
• CAS RN: 418778-20-8

Description

N-[(3-ethoxy-4-methoxyphenyl)methyl]pentan-3-amine, also known as NEMPA, is an organic compound that is used in scientific research. It is a versatile compound with a wide range of applications, from drug synthesis to biochemical and physiological research. NEMPA has several advantages for use in laboratory experiments, including its low toxicity and high solubility in water.

Scientific Research Applications

Liquid Crystal Technology

One study highlights the transitional properties of methylene-linked liquid crystal dimers, including compounds similar in structure to N-[(3-ethoxy-4-methoxyphenyl)methyl]pentan-3-amine. These compounds exhibit unique nematic phases, which are crucial for the development of advanced liquid crystal displays and materials with specific electro-optical properties (Henderson & Imrie, 2011).

Environmental and Health Monitoring

Another critical application is in the analysis of carcinogen metabolites in the human body, which helps in understanding the impact of tobacco and cancer. This research is vital for developing biomarkers for cancer research and public health monitoring (Hecht, 2002).

Catalytic Reduction Processes

The catalytic reduction of aromatic nitro compounds into amines, isocyanates, carbamates, and ureas using CO is another area where similar compounds are studied. This process is significant in the synthesis of various industrial chemicals and pharmaceuticals (Tafesh & Weiguny, 1996).

Advanced Oxidation Processes

The degradation of nitrogen-containing hazardous compounds, such as dyes and pesticides, through advanced oxidation processes, is crucial for environmental remediation. Studies in this area aim to develop efficient methods to remove toxic contaminants from water, benefiting water treatment technologies (Bhat & Gogate, 2021).

Forensic and Drug Analysis

In forensic science, understanding the synthesis routes and impurity profiles of amphetamine-type substances provides insights into their illegal production. This information is essential for law enforcement and forensic investigations to trace the origins of illicit drugs (Stojanovska et al., 2013).